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Compound of Interest

Compound Name: Terpinyl formate

Cat. No.: B1604867 Get Quote

An In-depth Technical Guide to Terpinyl Formate: Chemical and Physical Properties

Abstract
Terpinyl formate is a monoterpenoid ester recognized for its characteristic floral and fruity

aroma.[1] This document provides a comprehensive overview of the chemical and physical

properties of terpinyl formate, tailored for researchers, scientists, and professionals in drug

development. It includes a detailed summary of its physicochemical parameters, spectroscopic

data, and insights into its biological activities. Methodologies for property determination are

outlined, and logical and experimental workflows are visually represented.

Chemical and Physical Properties
Terpinyl formate is a clear to pale yellow liquid.[1] It is an ester synthesized from α-terpineol

and formic acid.[1] The fundamental chemical and physical properties of terpinyl formate are

summarized below.
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Property Value Source

IUPAC Name
2-(4-methylcyclohex-3-en-1-

yl)propan-2-yl formate
[2]

CAS Number 2153-26-6 [3]

Molecular Formula C11H18O2 [3][4][5]

Molecular Weight 182.26 g/mol [2][5]

Canonical SMILES CC1=CCC(CC1)C(C)(C)OC=O [2]

InChIKey
IPYLQIQMGUZFCK-

UHFFFAOYSA-N
[2][3]

Physical and Chemical Properties
Property Value Source

Appearance
Colorless to pale yellow clear

liquid
[1][4]

Odor
Floral, fruity, with notes of

lavender, cypress, and citrus
[1][4][6]

Boiling Point 213-225 °C at 760 mmHg [2][6]

Density 0.981 g/mL at 25°C [7]

Specific Gravity 0.977 to 0.983 at 25.00 °C [6][8]

Refractive Index 1.467 to 1.473 at 20.00 °C [2][8]

Flash Point 97.22 °C (207.00 °F) [6][8]

Solubility
Very slightly soluble in water;

soluble in alcohol
[2][4][6]

logP (o/w) 3.313 (estimated) [6]
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Detailed experimental protocols for the determination of the physicochemical properties of

terpinyl formate are based on standard analytical chemistry techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is essential for

determining the purity of terpinyl formate and for identifying any isomers or impurities. The

Kovats Retention Index, a key parameter in GC, has been reported for terpinyl formate on

standard non-polar and polar columns.[2][3]

Methodology: A sample of terpinyl formate is vaporized and injected into the gas

chromatograph. The sample is carried by an inert gas through a capillary column. The

separation of components is based on their boiling points and interactions with the

stationary phase of the column. The eluted components are then detected by a mass

spectrometer, which provides information on their molecular weight and fragmentation

pattern, allowing for identification and quantification.

Density and Specific Gravity Determination:

Methodology: A pycnometer or a digital density meter is used for this measurement. The

pycnometer is a flask with a specific volume that is weighed empty, then filled with the

sample and weighed again. The density is calculated from the mass and volume of the

sample at a controlled temperature.

Refractive Index Measurement:

Methodology: An Abbe refractometer is typically used to measure the refractive index. A

small amount of the liquid sample is placed on the prism of the refractometer. The

instrument measures the angle at which light is refracted as it passes from the prism into

the sample, which is then converted to the refractive index value at a specified

temperature.

Flash Point Determination:

Methodology: A closed-cup method, such as the Tag Closed-Cup (TCC) tester, is used to

determine the flash point. The sample is heated in a closed cup, and an ignition source is

periodically introduced into the vapor space. The flash point is the lowest temperature at

which the vapors ignite.
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Biological Activity and Potential Applications
Terpinyl formate has demonstrated several biological activities that are of interest to the drug

development community.

Antimicrobial Properties: Research indicates that terpinyl formate exhibits antimicrobial

activity.[4][9] The proposed mechanism involves the disruption of the microbial cell

membrane, leading to cell lysis and death.[9] This property makes it a candidate for inclusion

in topical medications for skin infections.[4]

Antioxidant Activity: The compound is known to scavenge free radicals and reactive oxygen

species, which helps to protect cells from oxidative damage.[9]

Therapeutic Potential: Studies are ongoing to explore the therapeutic applications of terpinyl
formate.[9] It is being investigated for its potential in addressing respiratory conditions such

as asthma and bronchitis.[4] The mechanism of action may involve interactions with specific

receptors or enzymes to modulate their activity.[9]

Safety and Handling
For safe handling of terpinyl formate, it is recommended to use personal protective

equipment, including gloves and safety goggles.[1] Work should be conducted in a well-

ventilated area or under a fume hood.[1] The substance should be stored in a cool, dry, and

dark place in airtight containers, away from heat and strong oxidizing agents.[1] Safety data

sheets (SDS) provide comprehensive information on handling, toxicity, and storage.[1]
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Caption: Experimental workflow for the synthesis and characterization of terpinyl formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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